Cas no 38370-86-4 (Propanoic acid, 2,2-dimethyl-, 3-(1-piperidinyl)propyl ester, hydrochl oride (9CI))

• Product Name: Propanoic acid, 2,2-dimethyl-, 3-(1-piperidinyl)propyl ester, hydrochl oride (9CI)
• CAS No: 38370-86-4
• MF: C₁₃H₂₆ClNO₂
• MW: 263.804043292999
• CID: 923426
• PubChem ID: 217272
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-, 3-(1-piperidinyl)propyl ester, hydrochl oride (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 3-(1-piperidinyl)propyl ester, hydrochl oride (9CI)
• Propanoic acid, 2,2-dimethyl-, 3-(1-piperidinyl)propyl ester, hydrochloride
• SR-01000198920-1
• DTXSID40959301
• Pivalic acid, 3-piperidinopropyl ester, hydrochloride
• 3-(Piperidin-1-yl)propyl 2,2-dimethylpropanoate--hydrogen chloride (1/1)
• 38370-86-4
• 3-(1-Piperidinyl)propyl 2,2-dimethylpropanoate hydrochloride
• SR-01000198920
• Propionic acid, 2,2-dimethyl-, 3-piperidinopropyl ester, hydrochloride
• 3-piperidin-1-ylpropyl 2,2-dimethylpropanoate;hydrochloride
• 3-Piperidinopropyl 2,2-dimethylpropionate hydrochloride

• Inchi： 1S/C13H25NO2.ClH/c1-13(2,3)12(15)16-11-7-10-14-8-5-4-6-9-14;/h4-11H2,1-3H3;1H
• InChI Key： BWIIHHHBHGIJBL-UHFFFAOYSA-N
• SMILES： Cl.O(C(C(C)(C)C)=O)CCCN1CCCCC1

Computed Properties

• Exact Mass: 263.16538
• Monoisotopic Mass: 263.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54